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Introduction

RP-001, also identified in research literature as RRx-001, is an investigational pleiotropic
anticancer agent with a multifaceted mechanism of action.[1][2] It is recognized as a first-in-
class NLRP3 inhibitor, an Nrf2 inducer, and a nitric oxide superagonist.[3] Preclinical studies
have demonstrated its potential in cancer therapy, including its ability to repolarize tumor-
associated macrophages (TAMs) from an immunosuppressive M2 phenotype to an anti-tumor
M1 phenotype and to downregulate the CD47-SIRPa innate immune checkpoint.[2]
Furthermore, RP-001 has been shown to induce apoptosis in cancer cells and overcome drug
resistance.[1] In non-transformed cells, RP-001 exhibits protective effects against radiation and
chemotherapy-induced damage.[4]

This document provides a detailed protocol for the intraperitoneal (IP) administration of RP-001
in mice, intended for researchers, scientists, and drug development professionals. The protocol
is based on established best practices for IP injections in rodents and specific data from
preclinical studies involving RRx-001.
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The following table summarizes the reported dosages of RP-001 (RRx-001) administered to
mice in various preclinical studies.

Administration

Dosage Frequency Vehicle Reference
Route
Single dose, 24
Intraperitoneal hours prior to N
10 mg/kg Not specified [4]
(1P total body
irradiation
24 hours prior to
Intravenous (1V) 10 mg/kg total body Not specified [4]
irradiation
Twice per week Mixed with
Intravenous (1V) 5 mg/kg [5]
for 2 weeks mouse blood

Daily for 5 days 10% Dimethyl
Oral Gavage 10-20 mg/kg (Maximum Sulfoxide [6]
Tolerated Dose) (DMSO)

Daily, every other  10% Dimethyl
60 mg/kg (total )
Oral Gavage day, or as a Sulfoxide [6]

equivalent dose) )
single dose (DMSO)

Experimental Protocols
Protocol: Intraperitoneal (IP) Injection of RP-001 in Mice

This protocol details the materials and procedures for the safe and effective intraperitoneal
administration of RP-001 in mice.

1. Materials and Reagents
e RP-001 (RRx-001)

« Sterile vehicle for reconstitution (e.g., sterile 0.9% saline, 10% DMSO, as appropriate for the
specific formulation of RP-001)
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Sterile syringes (1 ml or 3 ml, appropriately sized for the injection volume)

Sterile needles (25-27 gauge)[7][8]

70% Isopropyl alcohol swabs

Appropriate personal protective equipment (PPE): gloves, lab coat

Sharps disposal container

Heating pad or water bath (optional, to warm the substance to room or body temperature)[7]

[°]
. Animal Preparation

All animal procedures must be approved and performed in accordance with the guidelines of
the Institutional Animal Care and Use Committee (IACUC).

House the mice in a controlled environment with appropriate light-dark cycles, temperature,
and humidity.

Allow mice to acclimate to the facility before the start of the experiment.

Weigh each mouse on the day of injection to accurately calculate the dose of RP-001. The
maximum recommended injection volume for a mouse is < 10 ml/kg.[7] For a 25-gram
mouse, the maximum volume would be 0.25 ml.[7]

. Preparation of RP-001 Solution

Prepare the RP-001 solution under sterile conditions.

Reconstitute or dilute RP-001 in the appropriate sterile vehicle to the desired final
concentration for injection.

If necessary, gently warm the solution to room or body temperature to minimize discomfort to
the animal.[7][9]
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Draw the calculated volume of the RP-001 solution into a sterile syringe fitted with a new
sterile needle for each animal.[9][10]

. Restraint and Injection Procedure

Proper restraint is crucial for the safety of both the animal and the researcher.[9] The "scruff"
or "three-fingers" restraint method is recommended.[9][11]

Gently restrain the mouse with your non-dominant hand by grasping the loose skin over the
shoulders and behind the ears. The skin should be taut but not so tight as to restrict
breathing.[9] Secure the tail to minimize lower body movement.[9]

Turn the restrained mouse to a supine position (dorsal recumbency) with its head tilted
slightly downward.[10] This helps to move the abdominal organs cranially.[9]

Identify the injection site in the lower right quadrant of the abdomen.[9][10] This location
helps to avoid damage to the urinary bladder and cecum.[7][10]

Disinfect the injection site with a 70% alcohol swab.[10]

Hold the syringe with your dominant hand and insert the needle, bevel up, at a 30-45° angle
to the abdominal wall.[9][11]

Gently insert the needle to a depth where the entire bevel is within the abdominal cavity.[7]

Before injecting, gently pull back on the plunger (aspirate) to ensure the needle has not
entered a blood vessel or organ.[10] If blood or any fluid appears in the syringe hub,
withdraw the needle and use a new sterile syringe and needle for a second attempt at a
slightly different location.[10]

If there is negative pressure (no fluid aspirated), slowly and steadily inject the RP-001
solution.[10]

Withdraw the needle straight out and immediately place the syringe and needle into a sharps
container without recapping.[7]

. Post-Injection Monitoring
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e Return the mouse to its home cage and observe for any immediate adverse reactions, such
as bleeding at the injection site, signs of pain, or distress.[7]

« If bleeding occurs, apply gentle pressure with sterile gauze until it stops.[7]

» Monitor the animals regularly for any signs of complications, including peritonitis
(inflammation of the peritoneal cavity), lethargy, or changes in behavior, food, or water
intake.[7]

e Record the procedure, including the substance, dose, volume, and route of administration,
on the animal's record.[11]

Mandatory Visualizations
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Caption: Experimental workflow for intraperitoneal injection of RP-001 in mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9077073/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9077073/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9077073/
http://www.jscholarpublishers.com/articles/JCRTO/Pilot-Study-of.pdf
https://animalcare.ubc.ca/sites/default/files/documents/TECH%2010%20IP%20Injections%20in%20the%20Mouse%20and%20Rat.pdf
https://www.scribd.com/document/570241451/IP-Injection-Protocol-in-Mice
https://uac.arizona.edu/sites/default/files/2024-08/UAC-Mouse-Intraperitoneal-Injection_0.pdf
https://www.queensu.ca/animals-in-science/policies-procedures/sop/mice/7-9-2
https://animalcare.ubc.ca/sites/default/files/documents/ACC-2020-Tech10a%20IP%20Injections%20in%20the%20Mouse%20November%202020%20Final.pdf
https://www.benchchem.com/product/b10798734/docs#application-notes-and-protocols-for-intraperitoneal-injection-of-rp-001-in-mice
https://www.benchchem.com/product/b10798734/docs#application-notes-and-protocols-for-intraperitoneal-injection-of-rp-001-in-mice
https://www.benchchem.com/product/b10798734/docs#application-notes-and-protocols-for-intraperitoneal-injection-of-rp-001-in-mice
https://www.benchchem.com/product/b10798734/docs#application-notes-and-protocols-for-intraperitoneal-injection-of-rp-001-in-mice
https://www.benchchem.com/product/b10798734?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10798734?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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